Cas no 59489-36-0 (Pyrazinamine, 6-methyl-5-phenyl-)

• Product Name: Pyrazinamine, 6-methyl-5-phenyl-
• CAS No: 59489-36-0
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 1615023
• Update Time: 2024-09-11

Pyrazinamine, 6-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, 6-methyl-5-phenyl-
• 2-Pyrazinamine, 6-methyl-5-phenyl-

• Inchi： 1S/C11H11N3/c1-8-11(13-7-10(12)14-8)9-5-3-2-4-6-9/h2-7H,1H3,(H2,12,14)
• InChI Key： NFFWTXKHMBVZFK-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C)=C(C2=CC=CC=C2)N=C1

Computed Properties

• Exact Mass: 185.09543

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 319.3±37.0 °C(Predicted)
• PSA: 51.8
• pka: 3.28±0.10(Predicted)